N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C15H10FN5O3S/c16-10-3-5-11(6-4-10)17-14(22)18-15-20-19-13(25-15)9-1-7-12(8-2-9)21(23)24/h1-8H,(H2,17,18,20,22)
• InChI Key: FJWVZXBYVIDOHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C15H10FN5O3S
• Molecular Weight: 359.3 g/mol

Description

N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea, also known as FNIT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FNIT is a thiadiazole derivative, which is a type of organic compound that contains a five-membered ring consisting of three carbon atoms, one nitrogen atom, and one sulfur atom.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine, which can improve cognitive function. N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has also been shown to inhibit the activity of beta-secretase, an enzyme that is involved in the formation of amyloid plaques in the brain. This inhibition can potentially slow down the progression of Alzheimer's disease.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has been shown to have various biochemical and physiological effects, depending on the application. In medicinal chemistry, N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has been shown to have anticancer, antibacterial, and antifungal activities. N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has also been shown to improve cognitive function and potentially slow down the progression of Alzheimer's disease. In material science, N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has been used as a precursor for the synthesis of various metal complexes and nanomaterials. In analytical chemistry, N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has been used as a fluorescent probe for the detection of metal ions and amino acids.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has several advantages for lab experiments, including its high yield and purity, which make it suitable for various applications. N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea is also relatively stable under normal laboratory conditions, which makes it easy to handle and store. However, N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has some limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for the research and development of N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea. In medicinal chemistry, N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea can be further optimized to improve its efficacy and reduce its toxicity. N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea can also be tested for its potential applications in other diseases and disorders. In material science, N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea can be used as a precursor for the synthesis of new metal complexes and nanomaterials with unique properties. In analytical chemistry, N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea can be further developed as a fluorescent probe for the detection of other analytes. Overall, N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has significant potential for various applications and is a promising compound for future research and development.

Scientific Research Applications

N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurological disorders. N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has also been studied for its antibacterial and antifungal properties. In material science, N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has been used as a precursor for the synthesis of various metal complexes and nanomaterials. In analytical chemistry, N-(4-fluorophenyl)-N'-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]urea has been used as a fluorescent probe for the detection of metal ions and amino acids.